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Experimental Data and Performance

For researchers, quantitative data and specific methodologies are crucial. The following table summarizes

key experimental findings and protocols from the literature.

Aspect Experimental Findings & Protocols

| Trimyristin SLN/NLC Performance | - Drug Model: Resveratrol [1]

e Key Factor: Liquid lipid type and concentration significantly impact critical quality attributes (CQAS)
like particle size, encapsulation efficiency, and stability [1]

e Optimization: Box-Behnken experimental design and Response Surface Methodology (RSM) can
optimize CQAs [1] | | Polymeric Nanoparticle Performance | - Drug Model: Wide range, from small
molecules (e.g., Curcumin, Paclitaxel) to large biomolecules (e.g., SiRNA, proteins) [2] [3]

¢ Key Advantage: Capable of targeted delivery and controlled release. Surface modification with PEG
or targeting ligands (e.g., antibodies, folates) enhances tumor accumulation and cellular uptake [4]. | |
Key Characterization Protocols | Essential techniques for both system types include:

e Particle Size (PS) & Distribution: Dynamic Light Scattering (DLS) [5]

e Surface Charge: Zeta Potential (ZP) [5]

¢ Entrapment Efficiency (EE): Centrifugation/ultrafiltration followed by drug assay (e.g., HPLC) [1]

e Thermal Behavior & Crystallinity: Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD)
[1] [3]

e Morphology: Electron Microscopy (SEM, TEM) [6] |
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Synthesis Workflows

The production pathways for SLNs/NLCs and PNPs are distinct, primarily differing in the core material and

the methods used to form the nanoparticles. The diagrams below illustrate the two main workflows.

Trimyristin SLN/NLC Production via Hot Melt HPH

Melt Lipid Phase Heat Aqueous Phase
(Trimyristin + Drug + Liquid Lipid) (Surfactant + Water)

Pre-Emulsification
(High-Shear Mixing)

'

High-Pressure Homogenization (HPH)
(Heated Cycle)

'

Cool to Room Temperature
(Lipid Solidifies, Forming SLNs/NLCs)

'

(Product: SLN/NLC Dispersion)

Click to download full resolution via product page
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Polymeric Nanoparticle Production via Solvent Evaporation

Organic Phase
Dissolve Polymer & Drug Prepare Aqueous Solution
in Organic Solvent (e.g., Ethyl Acetate) (Surfactant e.g., PVA + Water)

Emulsification
(High-Speed Homogenization or Sonication)

Solvent Evaporation
(Magnetic Stirring, Reduced Pressure)

Purification & Collection
(Centrifugation, Washing, Freeze-Drying)

(Product: Polymeric Nanospheres)

Click to download full resolution via product page

Key Insights for Formulation Scientists

e Choose Trimyristin SLNs/NLCs for stability and biocompatibility: If your priority is a highly
biocompatible system with a straightforward, scalable production method, especially for lipophilic
drugs, trimyristin SLNsS/NLCs are an excellent choice [6] [7]. They are particularly suited for
applications where the avoidance of organic solvents is a key requirement [6].

¢ Opt for PNPs for sophisticated control and targeting: When your project demands precise control
over drug release kinetics, high drug loading, or advanced functionalities like active targeting and
stimuli-responsiveness, PNPs offer greater versatility [4] [8]. They are ideal for delivering sensitive
biomolecules like nucleic acids (e.g., SIRNA) [3].

¢ Consider the trade-offs: While SLNs/NLCs boast good biocompatibility, they can have lower drug
loading capacity and potential drug expulsion upon storage due to lipid crystallization [5] [6]. PNPs
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can involve more complex production steps and require careful attention to the biocompatibility and
degradation profile of the chosen polymer [8] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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